2-({2-[(butylcarbamoyl)methyl]-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide

• IUPAC Name: N-butyl-2-[3-oxo-5-[2-oxo-2-(2,4,6-trimethylanilino)ethyl]sulfanyl-2H-imidazo[1,2-c]quinazolin-2-yl]acetamide
• InChI: InChI=1S/C27H31N5O3S/c1-5-6-11-28-22(33)14-21-26(35)32-25(29-21)19-9-7-8-10-20(19)30-27(32)36-15-23(34)31-24-17(3)12-16(2)13-18(24)4/h7-10,12-13,21H,5-6,11,14-15H2,1-4H3,(H,28,33)(H,31,34)
• InChI Key: PRZSGMBBKOVSAC-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)CC1C(=O)N2C(=N1)C3=CC=CC=C3N=C2SCC(=O)NC4=C(C=C(C=C4C)C)C
• Molecular Formula: C27H31N5O3S
• Molecular Weight: 505.6 g/mol
• CAS No.: 1173733-88-4

Description

2-({2-[(butylcarbamoyl)methyl]-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide is a useful research compound. Its molecular formula is C27H31N5O3S and its molecular weight is 505.64. The purity is usually 95%.
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Scientific Research Applications

Antitumor and Antimicrobial Applications

Novel derivatives of quinazoline and related compounds have been synthesized and evaluated for their potential as antitumor and antibacterial agents. For instance, derivatives have been developed as nonclassical antifolate inhibitors of thymidylate synthase (TS), showcasing antitumor activities. These analogs, with modifications at the sulfur position, displayed significant inhibition against human TS, suggesting their utility in cancer therapy (Gangjee et al., 1996). Moreover, compounds with antibacterial, insecticidal, and anti-acetylcholinesterase activities have been synthesized, indicating their potential use in addressing bacterial infections and pest control (Misra & Gupta, 1982).

Antimicrobial and Quantum Calculations

New sulphonamide derivatives have been synthesized, demonstrating good antimicrobial activity. Theoretical quantum calculations were performed on selected compounds, correlating their experimental antimicrobial activities with computed molecular properties, providing insights into their action mechanisms and optimizing their antimicrobial efficacy (Fahim & Ismael, 2019).

Potential Antihistaminic Agents

A series of novel triazoloquinazolin-5-ones have been synthesized and evaluated for their H(1)-antihistaminic activity, indicating significant protection against histamine-induced bronchospasm in animal models. This suggests their potential application in developing new treatments for allergic reactions (Alagarsamy et al., 2008).

Anticancer Activity

The development of novel thiazolidin-4-one derivatives has shown promise in antimicrobial activity testing, hinting at potential applications in treating infections and exploring anticancer properties. These compounds have been synthesized with good yields and characterized by various analytical methods, underlining the importance of structure-activity relationships in drug development (Baviskar et al., 2013).